Cas no 64603-72-1 (2,6-Dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid monomethyl ester)

• Product Name: 2,6-Dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid monomethyl ester
• CAS No: 64603-72-1
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 513281
• Update Time: 2023-08-02

2,6-Dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-(3-nitrophenyl)-, 3-methyl ester
• 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
• 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-(3-nitrophenyl)-, monomethyl ester (9CI)
• BAY-n 2767
• OPC13463
• SL 5721
• 2,6-Dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid monomethyl ester

• Inchi： 1S/C16H14N2O6/c1-8-12(15(19)20)14(13(9(2)17-8)16(21)24-3)10-5-4-6-11(7-10)18(22)23/h4-7H,1-3H3,(H,19,20)
• InChI Key： BXLPPWLKFWCWOY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NC(C)=C(C(=O)O)C=1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 505
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 475.2±45.0 °C at 760 mmHg
• Flash Point: 241.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,6-Dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid monomethyl ester Security Information

• Signal Word：warning
• Hazard Statement： CAUTION: May irritate eyes, skin
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： CAUT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)